Cas no 1508029-84-2 (7-nitroisoquinoline-1-carboxylic acid)

• Product Name: 7-nitroisoquinoline-1-carboxylic acid
• CAS No: 1508029-84-2
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• MDL: MFCD20037758
• CID: 5209878
• PubChem ID: 82572004
• Update Time: 2025-05-19

7-nitroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 7-nitro-
• 7-nitroisoquinoline-1-carboxylic acid

• MDL： MFCD20037758
• Inchi： 1S/C10H6N2O4/c13-10(14)9-8-5-7(12(15)16)2-1-6(8)3-4-11-9/h1-5H,(H,13,14)
• InChI Key： PVFOYXRCTDZMLN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2=C(C=CC([N+]([O-])=O)=C2)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 7-nitroisoquinoline-1-carboxylic acid

Introduction to 7-nitroisoquinoline-1-carboxylic acid (CAS No. 1508029-84-2)

7-nitroisoquinoline-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1508029-84-2, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the isoquinoline family, which is well-documented for its diverse biological activities and potential applications in drug development. The introduction of a nitro group at the 7-position and a carboxylic acid moiety at the 1-position introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structure of 7-nitroisoquinoline-1-carboxylic acid features a fused benzene and pyridine ring system, with the nitro group (-NO₂) positioned ortho to the carboxylic acid (-COOH). This arrangement imparts both electrophilic and acidic characteristics to the molecule, which can be exploited in various synthetic pathways and biological interactions. The nitro group, in particular, is known for its ability to participate in redox reactions, making it a promising candidate for studying oxidative stress mechanisms and potential therapeutic applications.

In recent years, 7-nitroisoquinoline-1-carboxylic acid has been extensively studied for its pharmacological properties. Researchers have been particularly interested in its potential as an intermediate in the synthesis of bioactive molecules. The compound’s ability to undergo further functionalization allows chemists to explore a wide range of derivatives with tailored biological activities. For instance, modifications at the nitrogen or carbon positions can lead to compounds with enhanced binding affinity to specific targets or improved metabolic stability.

One of the most compelling aspects of 7-nitroisoquinoline-1-carboxylic acid is its role in developing novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors involved in inflammatory and neoplastic processes. The nitro group’s reactivity enables it to engage with biological systems in multiple ways, including direct interaction with enzymes or modulation of signaling pathways. This versatility has made it a focal point for researchers seeking to develop new treatments for conditions such as cancer, neurodegenerative diseases, and infectious disorders.

The synthesis of 7-nitroisoquinoline-1-carboxylic acid typically involves multi-step organic reactions, starting from readily available isoquinoline precursors. The introduction of the nitro group is often achieved through electrophilic aromatic substitution, while the carboxylic acid functionality can be installed via oxidation or hydrolysis of a suitable intermediate. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce larger quantities of the compound for research purposes.

Recent studies on 7-nitroisoquinoline-1-carboxylic acid have highlighted its potential as an anticancer agent. Researchers have observed that derivatives of this compound can selectively inhibit the growth of certain cancer cell lines by targeting specific molecular pathways. The ability of the nitro group to generate reactive oxygen species under physiological conditions has been implicated in inducing apoptosis in cancer cells while sparing healthy tissues. This selective toxicity makes it an attractive candidate for further development into a novel chemotherapeutic drug.

In addition to its anticancer applications, 7-nitroisoquinoline-1-carboxylic acid has shown promise in treating inflammatory diseases. The compound’s ability to modulate inflammatory cytokine production has been demonstrated in preclinical models, suggesting its potential as an anti-inflammatory agent. By interacting with key inflammatory mediators, it may help reduce symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-nitroisoquinoline-1-carboxylic acid are also subjects of ongoing research. Understanding how the compound is metabolized and excreted by the body is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Studies using computational modeling and experimental techniques have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are essential for designing effective dosing regimens and predicting drug-drug interactions.

One notable feature of 7-nitroisoquinoline-1-carboxylic acid is its stability under various conditions, which enhances its suitability for industrial-scale production and formulation into pharmaceutical products. The compound’s resistance to degradation allows it to maintain its integrity during storage and transportation, ensuring consistent quality across batches. This stability is particularly important for drugs that require long shelf lives or need to be transported to remote locations where storage conditions may be less than ideal.

The future directions for research on 7-nitroisoquinoline-1-carboxylic acid are multifaceted. Scientists are exploring new synthetic routes to improve yield and reduce costs, as well as investigating novel derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of biological systems continues to grow, compounds like 7-nitroisoquinoline-1-carboxylic acid will play an increasingly important role in addressing unmet medical needs.

In conclusion, 7-nitroisoquinoline-1-carboxylic acid (CAS No. 1508029-84-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical development. Its unique structural features, combined with its diverse biological activities, make it a valuable scaffold for designing new drugs targeting various diseases. Ongoing research efforts are likely to uncover even more exciting applications for this versatile molecule in the years ahead.